Cas no 3972-40-5 (D-Chlorosuccinic acid)

• Product Name: D-Chlorosuccinic acid
• CAS No: 3972-40-5
• MF: C₄H₅ClO₄
• MW: 152.53310084343
• CID: 44635
• PubChem ID: 107520
• Update Time: 2025-04-18

D-Chlorosuccinic acid Chemical and Physical Properties

Names and Identifiers

• D-Chlorosuccinic acid
• (R)-Chlorosuccinic acid
• (R)-2-Chlorobutanedioic acid
• (R)-(+)-2-CHLOROSUCCINIC ACID
• D-2-Chlorosuccinic acid
• (2R)-2-chlorobutanedioic acid
• (R)-2-Chlorosuccinic Acid
• AKOS006273558
• Q27271564
• A825706
• DTXSID101032073
• Butanedioic acid, chloro-, (R)-
• BENZYL4-BROMOBUTYLETHER
• r-chlorosuccinic acid
• 936SBK549N
• (2r)-2-chlorosuccinic acid
• Chlorosuccinic acid, (R)-
• 3972-40-5
• UNII-936SBK549N
• Succinic acid, chloro-, D-(+)-
• SCHEMBL7814132
• AKOS016015836

• Inchi： 1S/C4H5ClO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)/t2-/m1/s1
• InChI Key： QEGKXSHUKXMDRW-UWTATZPHSA-N
• SMILES： Cl[C@@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 151.98765
• Monoisotopic Mass: 151.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Melting Point: 150-153 ºC
• PSA: 74.6

D-Chlorosuccinic acid Security Information

• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26;S36/37/39;S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids